Cas no 83594-83-6 (3,5-Difluorophenyl isocyanate)

3,5-Difluorophenyl isocyanate structure
3,5-Difluorophenyl isocyanate structure
Product Name:3,5-Difluorophenyl isocyanate
CAS No:83594-83-6
MF:C7H3F2NO
MW:155.101628541946
MDL:MFCD02093693
CID:720203
PubChem ID:2779282
Update Time:2025-09-26

3,5-Difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-difluoro-5-isocyanato-
    • 3,5-Difluorophenyl isocyanate
    • 1,3-Difluoro-5-isocyanatobenzene
    • 1-Isocyanato-3,5-difluorobenzene
    • 3,5-Difluoro-1-isocyanatobenzene
    • 1,3-Difluoro-5-isocyanatobenzene (ACI)
    • SY064723
    • AB10803
    • DTXSID40381365
    • EN300-146986
    • AKOS000190694
    • 1,3-difluoro-5-isocyanato-benzene
    • SCHEMBL159581
    • PS-10294
    • 83594-83-6
    • 3,5-difluorophenyl-isocyanate
    • ALBB-003021
    • 1-isocyanato-3,5-difluoro benzene
    • BBL037647
    • BENZENE, 1,3-DIFLUORO-5-ISOCYANATO-
    • GEO-01060
    • MFCD02093693
    • WUCCJYOIAJTFFQ-UHFFFAOYSA-N
    • W-200513
    • DB-056726
    • 3,5-Difluorophenylisocyanate
    • 3,5-Difluorophenyl isocyanate, 97%
    • STK502541
    • MDL： MFCD02093693
    • Inchi： 1S/C7H3F2NO/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
    • InChI Key： WUCCJYOIAJTFFQ-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=C(F)C=C(F)C=1

Computed Properties

  • Exact Mass: 155.01800
  • Monoisotopic Mass: 155.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 181.3±30.0 ºC (760 Torr),
  • Flash Point: 56.9±14.2 ºC,
  • Refractive Index: n20/D 1.493(lit.)
  • Solubility: Very slightly soluble (0.39 g/l) (25 º C),
  • PSA: 29.43000
  • LogP: 1.93210
  • Sensitiveness: Moisture Sensitive/Lachrymatory
  • Solubility: Not determined

3,5-Difluorophenyl isocyanate Security Information

3,5-Difluorophenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,5-Difluorophenyl isocyanate Pricemore >>

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3,5-Difluorophenyl isocyanate Production Method

Production Method 1

372-39-4 372-39-4
83594-83-6 83594-83-6
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  24 h, 80 °C
Reference
Synthesis and in vitro antitumor activity of novel diaryl urea derivatives
Zhao, Yan-Fang; et al, Chinese Chemical Letters, 2013, 24(5), 386-388

Production Method 2

372-39-4 372-39-4
83594-83-6 83594-83-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 h, rt
Reference
Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents
Feng, Jian; et al, Medicinal Chemistry Research, 2020, 29(8), 1413-1423

Production Method 3

372-39-4 372-39-4
83594-83-6 83594-83-6
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  rt → 50 °C; 24 h, 50 °C → 80 °C
Reference
Synthesis and antiproliferative activity of novel 4-aminopyrimidine-containing diarylurea derivatives
Duan, Xiao-nan; et al, Zhongguo Yaowu Huaxue Zazhi, 2013, 23(5), 353-357

Production Method 4

372-39-4 372-39-4
530-62-1 530-62-1
83594-83-6 83594-83-6
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  2 h, rt
Reference
Evaluation of Diarylureas for Activity Against Plasmodium falciparum
Zhang, Yiqun; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 460-465

3,5-Difluorophenyl isocyanate Raw materials

3,5-Difluorophenyl isocyanate Preparation Products

3,5-Difluorophenyl isocyanate Related Literature

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